Cas no 259728-61-5 (1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-)
1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 8-deoxyxanthoherquein
- 1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
- 4,6,7,9-tetrahydroxy-8-methoxy-3-methylphenalen-1-one
- 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-1H-phenalen-1-one
- 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-phenalen-1-one
- 1H-Phenalen-1-one,3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
- Funalenone
-
- Inchi: 1S/C15H12O6/c1-5-3-6(16)10-12-9(5)7(17)4-8(18)11(12)14(20)15(21-2)13(10)19/h3-4,17-20H,1-2H3
- InChI Key: LHEJVMYQRYQFKB-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C2C(C=C(C)C3=C(C=C(C(=C1O)C3=2)O)O)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 475
- XLogP3: 2.8
- Topological Polar Surface Area: 107
Experimental Properties
- Color/Form: No data available
- Density: 1.7±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 605.1±55.0 °C at 760 mmHg
- Flash Point: 234.1±25.0 °C
- Solubility: 氯仿:可溶; DMSO:可溶;甲醇:可溶
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65940-1mg |
Funalenone |
259728-61-5 | 98% | 1mg |
¥3851.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65940-2.5mg |
Funalenone |
259728-61-5 | 98% | 2.5mg |
¥7810.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65940-500ug |
Funalenone |
259728-61-5 | 98% | 500ug |
¥2101.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-364493-250 µg |
Funalenone, |
259728-61-5 | 250µg |
¥451.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-364493A-1 mg |
Funalenone, |
259728-61-5 | 1mg |
¥1,692.00 | 2023-07-10 | ||
| BioAustralis | BIA-F1666-0.50 mg |
Funalenone |
259728-61-5 | >95% by HPLC | 0.50 mg |
$209.00 | 2023-07-10 | |
| BioAustralis | BIA-F1666-2.50 mg |
Funalenone |
259728-61-5 | >95% by HPLC | 2.50 mg |
$732.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-364493-250µg |
Funalenone, |
259728-61-5 | 250µg |
¥451.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-364493A-1mg |
Funalenone, |
259728-61-5 | 1mg |
¥1692.00 | 2023-09-05 | ||
| BioAustralis | BIA-F1666-0.50mg |
Funalenone |
259728-61-5 | >95% by HPLC | 0.50mg |
$225.00 | 2025-08-06 |
1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
The compound 1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- (CAS No. 259728-61-5) is a highly specialized organic molecule belonging to the phenalenone class. This compound is characterized by its unique structure, which includes a phenalenone skeleton with multiple hydroxyl (-OH) groups and a methoxy (-OCH3) substituent. The presence of these functional groups imparts significant biological activity and makes this compound a subject of interest in various fields of research.
Recent studies have highlighted the potential of phenalenones as bioactive molecules with applications in pharmacology and nutraceuticals. The tetrahydroxy groups in this compound are particularly notable for their role in modulating the molecule's reactivity and bioavailability. Research has shown that these hydroxyl groups can participate in hydrogen bonding, which is crucial for the molecule's interaction with biological systems. Additionally, the methoxy group at position 2 contributes to the molecule's stability and solubility properties.
The 6-methyl substituent further enhances the structural complexity of this compound, influencing its electronic properties and reactivity. This methyl group also plays a role in determining the molecule's stereochemistry, which is essential for its biological activity. Recent advancements in computational chemistry have allowed researchers to model the three-dimensional structure of this compound with high precision, providing insights into its potential interactions with enzymes and receptors.
One of the most promising areas of research involving 1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- is its potential as an antioxidant. Studies have demonstrated that this compound exhibits significant radical-scavenging activity, making it a candidate for use in antiaging skincare products and dietary supplements. Furthermore, its ability to inhibit inflammatory pathways has been explored in preclinical models, suggesting its potential as an anti-inflammatory agent.
The synthesis of this compound has been optimized through green chemistry approaches, reducing the environmental impact of its production. Researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity, ensuring the production of a single enantiomer with desired biological activity. This approach not only enhances the efficiency of the synthesis but also aligns with current trends toward sustainable chemical manufacturing.
In terms of applications, 1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- has shown promise in the field of oncology. Preclinical studies have indicated that this compound may inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. While further research is needed to validate these findings in clinical settings, the initial results are encouraging.
Another area of interest is the use of this compound as a precursor for drug development. Its unique structure provides a scaffold for further chemical modifications, allowing researchers to explore a wide range of derivatives with enhanced bioactivity. For instance, modifications to the methoxy group or methyl group could lead to compounds with improved pharmacokinetic profiles.
From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of 1H-Phenalen-1-one, ensuring its reliability for research purposes. These techniques have also facilitated the identification of minor impurities that may arise during synthesis or purification processes.
In conclusion,1H-Phenalen-1-one, with its intricate structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across pharmacology, nutraceuticals, and cosmeceuticals, making it a subject of continued scientific exploration. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutic agents and health-promoting products.
259728-61-5 (1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)